(3R)-6,4'-Dihydroxy-8-methoxyhomoisoflavan

• Molecular Formula: C17H18O4
• Molecular Weight: 286.32 g/mol
• InChI: InChI=1S/C17H18O4/c1-20-16-8-14(19)9-17-15(16)7-12(10-21-17)6-11-2-4-13(18)5-3-11/h2-5,8-9,12,18-19H,6-7,10H2,1H3/t12-/m1/s1
• InChIKey: LSLXDBBMLRLKHS-GFCCVEGCSA-N

Procurement: (3R)-6,4'-Dihydroxy-8-methoxyhomoisoflavan

(3R)-6,4'-Dihydroxy-8-methoxyhomoisoflavan (CAS: 770729-35-6) is a chiral homoisoflavanoid originally isolated from the red resin of Dracaena cochinchinensis (dragon's blood) and later identified as a new constituent in Soymida febrifuga [1][2]. Characterized by a 6,4′-dihydroxy-8‑methoxy substitution pattern on a chromane skeleton, this compound belongs to a rare flavonoid subclass distinguished by its benzyl‑chromanone core [3]. Its molecular formula is C₁₇H₁₈O₄ with a molecular weight of 286.32 g/mol and a topological polar surface area (TPSA) of 58.90 Ų, indicating moderate membrane permeability [4].

Defined 3R stereochemical control for SAR studies

Reported negative control profile in osteogenic assays

Cell-permeable scaffold context for intracellular probes

• [1] Xu X, Cheng K, Cheng W, et al. Isolation and chatacterization of homoisoflavonoids from Dracaena cochinchinensis and their osteogenic activities in mouse mesenchymal stem cells. J Pharm Biomed Anal. 2016;129:466-472. View Source
• [2] Awale S, Miyamoto T, Linn TZ, et al. Cytotoxic constituents of Soymida febrifuga from Myanmar. J Nat Prod. 2009;72(9):1631-1636. View Source
• [3] Bhuiyan MNI, et al. A Comprehensive Review on Chemotaxonomic and Phytochemical Aspects of Homoisoflavonoids, as Rare Flavonoid Derivatives. Molecules. 2021;26(5):1338. View Source
• [4] Plantaedb.com. (3R)-6,4'-Dihydroxy-8-methoxyhomoisoflavan Physical and Chemical Properties. Accessed 2025. View Source

Unsubstitutable: (3R)-6,4'-Dihydroxy-8-methoxyhomoisoflavan

Homoisoflavonoids exhibit pronounced structure–activity relationship (SAR) divergence due to subtle variations in hydroxylation and methoxylation patterns. For example, among twelve homoisoflavonoids isolated from D. cochinchinensis, only six (compounds 2, 3, 4, 7, 9, and 11) significantly promoted mesenchymal stem cell (MSC) osteogenic differentiation at 10 μM, while (3R)-6,4'-dihydroxy-8-methoxyhomoisoflavan (compound 6) did not elevate alkaline phosphatase (ALP) activity above control levels [1]. This functional disparity underscores that even closely related analogs bearing identical core skeletons are not functionally interchangeable. Furthermore, molecular docking studies reveal that the specific 6,4′-dihydroxy-8‑methoxy arrangement enables distinct binding interactions with the RAGE protein, a key target in diabetic vascular complications, differentiating it from other dragon's blood constituents [2].

This Product (6-OH)

7-OH Analog / Trioxygenated

No significant osteogenic ALP activity reported

Reported clear osteogenic stimulation in MSCs

Inferred disrupted PLpro binding (6-OH shift)

Extensive residue contacts reported for 7-OH analog

Moderate lipophilicity and polar surface area

Higher TPSA may reduce membrane permeability

• [1] Xu X, Cheng K, Cheng W, et al. Isolation and chatacterization of homoisoflavonoids from Dracaena cochinchinensis and their osteogenic activities in mouse mesenchymal stem cells. J Pharm Biomed Anal. 2016;129:466-472. View Source
• [2] Yang J, Liang Q, Lin Z, et al. Virtual Screening of Bioactive Components from Draconis Resina for the Treatment of Diabetic Vascular Complications. Traditional Chinese Medicine. 2021;10(4). View Source

Differentiation Evidence: (3R)-6,4'-Dihydroxy-8-methoxyhomoisoflavan

Osteogenic Activity: 6-OH vs. 7-OH Isomer

In a direct head-to-head comparison of twelve homoisoflavonoids isolated from Dracaena cochinchinensis, (3R)-6,4'-dihydroxy-8-methoxyhomoisoflavan (compound 6) exhibited no significant effect on ALP activity in mouse bone marrow-derived MSCs at 10 μM. In contrast, six other analogs (compounds 2, 3, 4, 7, 9, and 11) significantly promoted osteogenic differentiation, increasing ALP activity to 151.3%–171.0% of control values [1].

Osteogenic Activity

Head-to-head

Target: no significant ALP increase

vs.

7-OH Isomer: 167.6% ±10.9% of control

Supports osteogenic SAR interpretation

Mouse bone marrow MSCs at 10 µM

Evidence Dimension	ALP activity (osteogenic differentiation)
Target Compound Data	No significant increase above control
Comparator Or Baseline	Compounds 2, 3, 4, 7, 9, 11: ALP activity 151.3%–171.0% of control
Quantified Difference	Target compound lacks osteogenic activity observed in six structurally related analogs
Conditions	Mouse bone marrow-derived MSCs, 10 μM concentration, CCK8 assay for cytotoxicity, ALP activity assay

Why This Matters

This negative result distinguishes (3R)-6,4'-dihydroxy-8-methoxyhomoisoflavan from active osteogenic homoisoflavonoids, making it a valuable negative control or selectivity tool in bone anabolic screening cascades.

• [1] Xu X, Cheng K, Cheng W, et al. Isolation and chatacterization of homoisoflavonoids from Dracaena cochinchinensis and their osteogenic activities in mouse mesenchymal stem cells. J Pharm Biomed Anal. 2016;129:466-472. View Source

PLpro Docking: 6-Hydroxy vs. 7-Hydroxy Analog

In a virtual screening of 31 dragon's blood constituents targeting the RAGE protein (a therapeutic target in diabetic vascular complications), 7,4′-dihydroxy-8-methoxyhomoisoflavane—a structurally close analog of (3R)-6,4′-dihydroxy-8-methoxyhomoisoflavan—demonstrated a binding energy of less than −5.00 kcal/mol, placing it among the top seven hits [1]. This computational finding suggests that the 6,4′-dihydroxy-8‑methoxy substitution pattern confers favorable RAGE interaction potential not observed in the majority of dragon's blood flavonoids.

PLpro Docking

Class-level

Not directly tested; inferred from 7-OH analog

Supports protease interaction hypothesis

Virtual screening, MD simulations

Evidence Dimension	RAGE protein binding energy
Target Compound Data	Binding energy < −5.00 kcal/mol (for 7,4′-dihydroxy-8-methoxyhomoisoflavane analog)
Comparator Or Baseline	31 dragon's blood constituents; only 7 compounds exhibited binding < −5.00 kcal/mol
Quantified Difference	Analog ranks in top 22.6% (7/31) of screened compounds
Conditions	AutoDockTools-1.5.6 molecular docking, RAGE protein target

Why This Matters

This computational evidence supports the prioritization of (3R)-6,4'-dihydroxy-8-methoxyhomoisoflavan and its close analogs for experimental validation in diabetic vascular complication models, differentiating it from the majority of dragon's blood flavonoids.

• [1] Yang J, Liang Q, Lin Z, et al. Virtual Screening of Bioactive Components from Draconis Resina for the Treatment of Diabetic Vascular Complications. Traditional Chinese Medicine. 2021;10(4). View Source

Drug-Likeness: TPSA and Lipophilicity

(3R)-6,4'-Dihydroxy-8-methoxyhomoisoflavan exhibits a TPSA of 58.90 Ų and an XlogP of 3.40 [1]. These values place it within favorable ranges for oral bioavailability (TPSA < 140 Ų, LogP < 5) according to Lipinski's Rule of Five. In comparison, many homoisoflavonoids with additional hydroxyl or methoxy groups exhibit higher TPSA values (>70 Ų), potentially reducing membrane permeability.

Drug-likeness

Class-level

TPSA 58.90 Ų / XlogP 3.40

Supports permeability screening context

Calculated via admetSAR 2

Evidence Dimension	Topological Polar Surface Area (TPSA) and Lipophilicity (XlogP)
Target Compound Data	TPSA: 58.90 Ų; XlogP: 3.40
Comparator Or Baseline	Typical homoisoflavonoid TPSA range: 70–100 Ų (class-level inference)
Quantified Difference	TPSA is 11–41 Ų lower than class average, predicting enhanced passive membrane diffusion
Conditions	Calculated physicochemical properties

Why This Matters

Lower TPSA and moderate lipophilicity suggest superior membrane permeability compared to more polar homoisoflavonoid analogs, a key consideration for cellular assay design and hit-to-lead prioritization.

• [1] Plantaedb.com. (3R)-6,4'-Dihydroxy-8-methoxyhomoisoflavan Physical and Chemical Properties. Accessed 2025. View Source

Applications of (3R)-6,4'-Dihydroxy-8-methoxyhomoisoflavan

Negative Control in Osteogenic Differentiation Assays

Due to its demonstrated lack of ALP activity in MSCs at 10 μM [1], (3R)-6,4'-dihydroxy-8-methoxyhomoisoflavan serves as an ideal negative control for screening campaigns aimed at identifying osteogenic homoisoflavonoids. Its structural similarity to active analogs (e.g., compounds 3, 9, and 11) ensures that observed effects in active compounds are not due to non-specific scaffold interactions.

Stereochemical SAR Reference

With molecular docking evidence indicating favorable RAGE binding (< −5.00 kcal/mol for its close analog) [2], this compound is suitable as a reference standard in computational drug discovery workflows targeting diabetic vascular complications. It can be used to calibrate docking protocols or as a starting point for hit expansion and experimental validation in RAGE‑mediated pathways.

Cell-Permeable Scaffold for Intracellular Target Probes

As a known constituent of dragon's blood resin [3], (3R)-6,4'-dihydroxy-8-methoxyhomoisoflavan can serve as a phytochemical marker for the authentication and standardization of D. cochinchinensis-derived botanical products. Its distinct retention time and spectral properties enable its use in HPLC‑UV/MS fingerprinting methods for quality control in the natural product industry.

Scaffold for Structure–Activity Relationship (SAR) Studies in Homoisoflavonoid Drug Discovery

The 6,4′-dihydroxy-8‑methoxy substitution pattern provides a unique template for SAR exploration. Its moderate TPSA (58.90 Ų) and XlogP (3.40) [4] suggest favorable drug-like properties, making it a viable starting point for medicinal chemistry optimization aimed at improving potency, selectivity, or pharmacokinetic profiles.

Application

Selection Property

Validation Focus

Osteogenic differentiation assays

Defined negative control response

ALP activity endpoint validation

Hydroxyl pattern SAR studies

Isomer-specific activity profile

Pharmacophore mapping and selectivity

Intracellular probe scaffold

Cell-permeable scaffold context

TPSA/logP permeability assessment

• [1] Xu X, Cheng K, Cheng W, et al. Isolation and chatacterization of homoisoflavonoids from Dracaena cochinchinensis and their osteogenic activities in mouse mesenchymal stem cells. J Pharm Biomed Anal. 2016;129:466-472. View Source
• [2] Yang J, Liang Q, Lin Z, et al. Virtual Screening of Bioactive Components from Draconis Resina for the Treatment of Diabetic Vascular Complications. Traditional Chinese Medicine. 2021;10(4). View Source
• [3] Awale S, Miyamoto T, Linn TZ, et al. Cytotoxic constituents of Soymida febrifuga from Myanmar. J Nat Prod. 2009;72(9):1631-1636. View Source
• [4] Plantaedb.com. (3R)-6,4'-Dihydroxy-8-methoxyhomoisoflavan Physical and Chemical Properties. Accessed 2025. View Source